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Compound of Interest

Compound Name: 15(R)-lloprost

Cat. No.: B8057883

Audience: Researchers, scientists, and drug development professionals.
Introduction:

15(R)-lloprost is a stereoisomer of lloprost, a synthetic analog of prostacyclin (PGI2). lloprost
IS a potent vasodilator and inhibitor of platelet aggregation, with clinical applications in
pulmonary arterial hypertension and certain vascular diseases.[1][2][3] For in vitro and in vivo
research, the preparation of a concentrated stock solution is a critical first step. Dimethyl
sulfoxide (DMSOQ) is a common solvent for this purpose due to its ability to dissolve a wide
range of organic molecules. This document provides a detailed protocol for the dissolution of
15(R)-lloprost in DMSO, ensuring a stable and usable stock solution for experimental
applications.

Physicochemical Properties and Solubility Data

A summary of the key physicochemical properties and solubility of 15(R)-lloprost is presented
in the table below. This data is essential for calculating the required amounts for stock solution
preparation and for understanding the compound's behavior in different solvents.
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Property Value Reference(s)
Molecular Formula C22H3204 [4]
Molecular Weight 360.5 g/mol [4]
CAS Number 85026-51-3

Typically supplied as a solution
Appearance in methyl acetate or as a neat

oil
Solubility in DMSO ~25 mg/mL
Solubility in Ethanol ~30 mg/mL
Solubility in DMF ~25 mg/mL
Solubility in PBS (pH 7.2) ~0.5 mg/mL
Storage (as supplied) -20°C

Storage (in DMSO)

-20°C for up to 1 month, -80°C

for up to 6 months

Experimental Protocol: Preparation of a 15(R)-
lloprost Stock Solution in DMSO

This protocol describes the preparation of a 10 mg/mL stock solution of 15(R)-lloprost in

DMSO. The concentration can be adjusted based on experimental needs, ensuring it does not

exceed the maximum solubility.

Materials:

Pipettes and sterile tips

15(R)-lloprost (as supplied, likely in methyl acetate)
Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials
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o Gentle stream of nitrogen gas
o Vortex mixer
o (Optional) Ultrasonic water bath
Procedure:
e Preparation of 15(R)-lloprost:
o If 15(R)-lloprost is supplied in methyl acetate, the solvent must first be removed.

o Under a gentle stream of nitrogen gas, carefully evaporate the methyl acetate from the vial
containing the 15(R)-lloprost.

o Ensure all the solvent has evaporated, leaving behind the neat oil of 15(R)-lloprost.
e Dissolution in DMSO:

o Immediately add the desired volume of anhydrous DMSO to the vial containing the dried
15(R)-lloprost. For a 10 mg/mL stock solution, add 100 pL of DMSO for every 1 mg of
15(R)-lloprost.

o Cap the vial securely.
e Mixing:

o Vortex the solution for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure there are no visible particulates.
» Ultrasonication (if necessary):

o If the compound does not fully dissolve with vortexing, place the vial in an ultrasonic water
bath.

o Sonicate for 5-10 minute intervals until the solution is clear.

e Storage:
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o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).

Safety Precautions:

15(R)-lloprost should be handled as a hazardous material.

Conduct all procedures in a well-ventilated area or a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

Avoid inhalation, ingestion, and contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Diagrams
Experimental Workflow for Preparing 15(R)-lloprost
Stock Solution
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Caption: Workflow for preparing a 15(R)-lloprost stock solution in DMSO.

Signaling Pathway of lloprost Analogs
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Caption: Simplified signaling pathway of lloprost analogs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Dissolving 15(R)-
lloprost in DMSQ]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8057883#protocol-for-dissolving-15-r-iloprost-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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